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Compound of Interest

Compound Name: 2-Methylpentane

Cat. No.: B089812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermophysical properties

of 2-Methylpentane (isohexane) at various temperatures. The data presented is crucial for

applications ranging from solvent selection in chemical synthesis and drug formulation to heat

transfer calculations in process engineering. This document summarizes quantitative data in

structured tables, details the experimental protocols used for their measurement, and provides

a visual representation of the relationship between temperature and these properties.

Quantitative Data of Thermophysical Properties
The following tables summarize the temperature-dependent thermophysical properties of 2-
Methylpentane, including density, viscosity, thermal conductivity, and specific heat capacity.

Table 1: Density of Liquid 2-Methylpentane at Various Temperatures

Temperature (K) Density (g/mL)

298.15 0.653

Source: ChemicalBook[1]

Table 2: Viscosity of Liquid 2-Methylpentane at Various Temperatures and Pressures
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Temperature (K) Pressure (MPa) Viscosity (mPa·s)

273 1 - 40 Data available

283 - 343 1 - 30 Data available

Note: Specific viscosity values at discrete temperature and pressure points from the source

require further processing. The source indicates that the compressed liquid viscosities were

measured over these ranges.[2]

Table 3: Thermal Conductivity of Liquid 2-Methylpentane at Various Temperatures

Temperature (K) Thermal Conductivity (W/m·K)

119.6 - 497.6 40 experimental data points available

Note: Specific thermal conductivity values at discrete temperatures from the source require

further processing. The NIST/TRC Web Thermo Tables provide a comprehensive dataset within

this temperature range.[3]

Table 4: Constant Pressure Heat Capacity of Liquid 2-Methylpentane at Various Temperatures

Temperature (K) Heat Capacity (J/mol·K)

119.6 - 497.6 Data available at saturation pressure

298.15 194.19

Note: The NIST WebBook and the TRC Web Thermo Tables provide extensive data on the heat

capacity of 2-methylpentane in both liquid and gas phases.[3][4][5]

Experimental Protocols
The accurate determination of thermophysical properties relies on precise experimental

methodologies. The following sections detail the standard protocols for measuring the key

properties of 2-Methylpentane.
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2.1 Density Measurement

Density measurements of liquids like 2-Methylpentane are commonly performed using the

Archimedes principle.[6]

Apparatus: A precision balance with a density kit, a temperature-controlled liquid bath, a

calibrated sinker of known volume (e.g., a glass plummet), and a high-precision

thermometer.

Procedure:

The temperature of the liquid sample is stabilized and accurately measured using the

temperature-controlled bath and thermometer.

The weight of the sinker is measured in air.

The sinker is then fully submerged in the 2-Methylpentane sample, and its apparent

weight is measured.

The density of the liquid is calculated based on the difference between the weight of the

sinker in air and its apparent weight in the liquid, and the known volume of the sinker.

Corrections for the thermal expansion of the sinker and the buoyancy of air may be

applied for high-accuracy measurements.

2.2 Viscosity Measurement

The viscosity of 2-Methylpentane can be determined using a vibrating-wire viscometer.[2]

Apparatus: A vibrating-wire viscometer, a high-pressure cell, a temperature-controlled bath, a

pressure transducer, and a nanovolt meter.[2]

Procedure:

The 2-Methylpentane sample is placed within the high-pressure cell, which is then

immersed in the temperature-controlled bath to achieve the desired temperature.

The pressure is controlled and measured using a manual piston pump and a pressure

transducer.[2]
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A taut wire within the cell is made to vibrate by an oscillating magnetic field.

The instrument measures the damping of the wire's oscillations and the period of its

vibration, which are directly related to the viscosity and density of the surrounding fluid.

The viscosity is then calculated from these measurements, often with a combined

expanded uncertainty of about 2%.[2]

2.3 Thermal Conductivity Measurement

The transient hot-wire (THW) method is a widely used and accurate technique for measuring

the thermal conductivity of liquids such as 2-Methylpentane.[7][8]

Apparatus: A transient hot-wire instrument, which includes a thin platinum wire acting as both

a heating element and a resistance thermometer, a temperature-controlled measurement

cell, and a data acquisition system.[7][8]

Procedure:

The liquid sample is placed in the measurement cell, and its temperature is allowed to

stabilize.

A constant electric current is passed through the platinum wire for a short duration,

causing a rise in its temperature.

The rate of temperature increase of the wire is precisely measured by monitoring its

electrical resistance over time.

The thermal conductivity of the liquid is determined from the linear relationship between

the temperature rise of the wire and the logarithm of time, as the heat generated by the

wire dissipates through the surrounding liquid.[8] This method minimizes the effects of

convection.

2.4 Specific Heat Capacity Measurement

The heat capacity of 2-Methylpentane is typically measured using differential scanning

calorimetry (DSC).
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Apparatus: A differential scanning calorimeter, calibrated with a known standard (e.g.,

sapphire), sample and reference pans, and a controlled atmosphere (e.g., nitrogen).

Procedure:

A known mass of the 2-Methylpentane sample is hermetically sealed in a sample pan. An

empty pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is subjected to a controlled temperature program, typically a linear heating rate.

The DSC instrument measures the difference in heat flow required to maintain the sample

and reference at the same temperature.

The specific heat capacity is calculated by comparing the heat flow to the sample with the

heat flow of a known standard (sapphire) under the same conditions.

Visualization of Thermophysical Property
Relationships
The following diagram illustrates the general relationship between temperature and the key

thermophysical properties of 2-Methylpentane.

Relationship of Temperature and Thermophysical Properties of 2-Methylpentane

Temperature

Density

Decreases with increasing temperature

Viscosity

Decreases significantly with increasing temperature

Thermal Conductivity

Generally decreases with increasing temperature for liquids

Heat Capacity

Generally increases with increasing temperature

Click to download full resolution via product page

Caption: Logical relationship between temperature and key thermophysical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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